Cas no 81340-16-1 (Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-)

81340-16-1 structure
Product name:Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-
Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-
- 5-methyl-1,3,5-trinitro-1,3-diazinane
- 5-Methyl-1,3,5-trinitrohexahydropyrimidine
- 81340-16-1
- DTXSID30513678
-
- Inchi: InChI=1S/C5H9N5O6/c1-5(8(11)12)2-6(9(13)14)4-7(3-5)10(15)16/h2-4H2,1H3
- InChI Key: YBXNCONALCRGOO-UHFFFAOYSA-N
- SMILES: CC1(CN(CN(C1)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 235.05528302g/mol
- Monoisotopic Mass: 235.05528302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 144Ų
Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro- Related Literature
-
Lydia Helena Wong,Zhenghua Su,Hanyu Yao,Yufang Li RSC Adv., 2016,6, 54049-54053
-
Jing Su,Bingqiang Wang,Dongling Liu,Libo Du,Yang Liu,Jihu Su Chem. Commun., 2015,51, 12680-12683
-
Sawanta S. Mali,Jyoti V. Patil,Chang Kook Hong J. Mater. Chem. A, 2019,7, 10246-10255
-
Qingbo Xu,Jing Yang,Xujun Zhang,Xiaodong Wen,Masanori Yamada,Feiya Fu,Hongyan Diao,Xiangdong Liu J. Mater. Chem. A, 2020,8, 24553-24562
81340-16-1 (Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-) Related Products
- 2039550-64-4(3-(piperazin-1-yl)methyl-4H-1lambda6,2,4-benzothiadiazine-1,1-dione dihydrochloride)
- 1375142-88-3(4-cyclopropyl-1-oxa-4,9-diazaspiro[5.5]undecan-3-one)
- 1807093-15-7(4-(Aminomethyl)-2-(difluoromethyl)-3-iodo-6-methoxypyridine)
- 1807233-36-8(Ethyl 4-cyano-5-iodo-2-nitrophenylacetate)
- 478016-68-1(2-cyano-N-(2-methoxyethyl)-3-4-(methylsulfanyl)phenylprop-2-enamide)
- 2680874-20-6(3,3-dimethyl-5-(prop-2-en-1-yloxy)carbonyl-hexahydro-1H-furo3,4-cpyrrole-3a-carboxylic acid)
- 143231-38-3(Glucobrassicin potassium salt)
- 893781-23-2(N-(3,4-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide)
- 2137716-63-1(rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride)
- 1220026-26-5(CCR1 antagonist 9)
Recommended suppliers
Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
